(4-Fluorophenyl)(tetrahydro-2H-pyran-4-yl)methanamine
Description
Synthesis Analysis
The synthesis of similar compounds often involves the use of reagents such as ammonia and hydrogen in a solvent like methanol . The reaction conditions typically involve cooling the solution to a low temperature (e.g., 0°C) before adding the reagents .Molecular Structure Analysis
The molecular structure of “(4-Fluorophenyl)(tetrahydro-2H-pyran-4-yl)methanamine” is represented by the molecular formula C12H17ClFNO. The InChI code for a similar compound is 1S/C11H13FO2/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11/h1-4,13H,5-8H2 .Physical And Chemical Properties Analysis
The molecular weight of “(4-Fluorophenyl)(tetrahydro-2H-pyran-4-yl)methanamine” is 245.72 g/mol. The physical form of similar compounds is typically solid .Scientific Research Applications
Organic Synthesis Intermediate
The compound (4-Fluorophenyl)(tetrahydro-2H-pyran-4-yl)methanamine can serve as an intermediate in organic synthesis. Its structure, which includes both an aromatic ring and a tetrahydropyran ring, makes it a versatile precursor for constructing complex organic molecules. It can be used to build amide bonds due to the nucleophilic nature of the amine group, linking the molecular scaffold to biologically active structures .
Medicinal Chemistry
In medicinal chemistry, this compound could be utilized as a building block for pharmaceuticals. The presence of a fluorine atom on the phenyl ring can significantly influence the biological activity of the resulting molecules due to fluorine’s electronegativity and small size .
Simulation Visualizations
The compound’s structure may be used in computational chemistry programs like Amber or GROMACS for simulation visualizations. These simulations can help in understanding the molecular dynamics and interactions of the compound when designing drugs or studying its properties .
Anticancer Research
Related compounds, such as 2,6-Bis(4-fluorophenyl)-tetrahydropyran-4-one, have been studied for their anticancer activities. While not directly mentioned for (4-Fluorophenyl)(tetrahydro-2H-pyran-4-yl)methanamine, it’s possible that this compound could also be investigated for similar biological activities .
Fine Chemicals and Fuel
Compounds with a tetrahydropyran ring are often used in fine chemicals and as high-quality fuels. They serve as important raw materials in fields like plastics and are also key ingredients in pesticides and medicines .
Organic Synthesis Transformations
The ketone group in related compounds such as 1-(tetrahydro-2H-pyran-4-yl)ethanone can react with Wittig reagents to produce various substituted alkenes. Similarly, (4-Fluorophenyl)(tetrahydro-2H-pyran-4-yl)methanamine might undergo transformations that leverage its amine group for synthesizing cell biology assay reagents .
properties
IUPAC Name |
(4-fluorophenyl)-(oxan-4-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO/c13-11-3-1-9(2-4-11)12(14)10-5-7-15-8-6-10/h1-4,10,12H,5-8,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLPBABRLRUVRGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(C2=CC=C(C=C2)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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